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Compound of Interest

Compound Name: HJC0123

Cat. No.: B612188 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of HJC0123, a Potent STAT3 Inhibitor.

This document provides crucial safety and logistical information for the proper disposal of

HJC0123 (CAS No. 1430420-02-2), a novel and potent STAT3 inhibitor investigated in cancer

therapy.[1] Due to its classification as an antineoplastic agent, all materials that have come into

contact with HJC0123 should be treated as hazardous waste.[2][3] Adherence to these

guidelines is essential to ensure the safety of laboratory personnel and to prevent

environmental contamination.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for HJC0123 is not readily available in the public

domain, the following table summarizes its key chemical properties and known biological

effects to inform safe handling and disposal practices.
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Property Value Source

Chemical Name

N-(1,1-

dioxidobenzo[b]thiophen-6-

yl)-2-phenylquinoline-4-

carboxamide

[4]

Molecular Formula C24H16N2O3S [4]

Molecular Weight 412.46 g/mol [4]

Biological Target
Signal transducer and activator

of transcription 3 (STAT3)
[1]

Mechanism of Action

Inhibits STAT3 by blocking

Tyr705 phosphorylation,

disrupting dimerization, and

suppressing the transcription

of target genes.

[1]

Known Hazards

As a potent, biologically active

compound and antineoplastic

agent, HJC0123 should be

handled with caution. Assume

it has cytotoxic properties.

[2][3]

Storage

Store in a dry, dark place at 0 -

4°C for the short term (days to

weeks) or -20°C for the long

term (months to years).

[4]

Detailed Disposal Protocol for HJC0123
The following step-by-step procedure outlines the proper disposal of HJC0123 and all

contaminated materials. This protocol is based on general best practices for the disposal of

cytotoxic and hazardous chemical waste.[5][6][7]

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE when handling HJC0123, including a lab coat, safety goggles,

and two pairs of chemotherapy-grade gloves.

2. Waste Segregation:

Solid Waste: All solid materials that have come into contact with HJC0123, such as gloves,

bench paper, weighing boats, pipette tips, and contaminated plasticware, must be disposed

of as hazardous solid chemical waste.[7]

Liquid Waste: Unused solutions of HJC0123 and the first rinse of any container must be

collected as hazardous liquid waste.[5] Do not dispose of HJC0123 solutions down the drain.

Sharps: Needles, syringes, or other sharps contaminated with HJC0123 must be placed in a

designated sharps container for hazardous waste.

3. Container Management:

Use designated, leak-proof, and clearly labeled hazardous waste containers.

The container lid must remain closed except when adding waste.[7]

Ensure containers are no more than three-quarters full to prevent spills.[7]

Apply a "Hazardous Waste" label to the container, documenting the contents, including

"HJC0123" and any solvents used.[7]

4. Decontamination of Work Surfaces:

After handling HJC0123, decontaminate all work surfaces.

Use a detergent solution to clean the area, followed by a rinse with 70% isopropyl alcohol.[6]

All cleaning materials (wipes, etc.) must be disposed of as hazardous solid waste.[6]

5. Disposal of Empty Containers:

Empty HJC0123 containers are still considered hazardous.
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The first rinse of the container with a suitable solvent (e.g., DMSO, ethanol) must be

collected and disposed of as hazardous liquid waste.[5]

For containers that held highly toxic substances, the first three rinses should be collected as

hazardous waste.[5]

After thorough rinsing, the container can be disposed of according to your institution's

guidelines for decontaminated glassware or plasticware.

6. Final Disposal:

Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste. This typically involves contacting your Environmental Health and Safety

(EHS) department for waste pickup.[6]
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Caption: HJC0123 inhibits the STAT3 signaling pathway.

HJC0123 Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HJC-0123 | drug candidate for cancer therapy | CAS# 1430420-02-2 | InvivoChem
[invivochem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b612188?utm_src=pdf-body-img
https://www.benchchem.com/product/b612188?utm_src=pdf-custom-synthesis
https://www.invivochem.com/hjc-0123.html
https://www.invivochem.com/hjc-0123.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Fragment-based drug design and identification of HJC0123, a novel orally bioavailable
STAT3 inhibitor for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

3. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

4. medkoo.com [medkoo.com]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. benchchem.com [benchchem.com]

7. spokane.wsu.edu [spokane.wsu.edu]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
HJC0123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612188#hjc0123-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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